Cas no 1187170-20-2 (4-(2-Methyl-5-pyridyl)benzonitrile)

• Product Name: 4-(2-Methyl-5-pyridyl)benzonitrile
• CAS No: 1187170-20-2
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD13152452
• CID: 4684843
• Update Time: 2025-09-28

4-(2-Methyl-5-pyridyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-5-pyridyl)benzonitrile
• 4-(6-methylpyridin-3-yl)benzonitrile

• MDL： MFCD13152452
• Inchi： 1S/C13H10N2/c1-10-2-5-13(9-15-10)12-6-3-11(8-14)4-7-12/h2-7,9H,1H3
• InChI Key： TYQLXNKODYDCFO-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 36.7

Additional information on 4-(2-Methyl-5-pyridyl)benzonitrile

Introduction to 4-(2-Methyl-5-pyridyl)benzonitrile (CAS No. 1187170-20-2)

4-(2-Methyl-5-pyridyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1187170-20-2, is a significant compound in the realm of pharmaceutical and chemical research. This benzonitrile derivative features a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of a pyridine ring substituent at the 5-position, combined with a methyl group at the 2-position, imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s molecular structure consists of a benzene ring substituted with a nitrile group at the 4-position and a pyridine ring linked at the 5-position of the benzene core. The 2-methyl substitution on the pyridine ring introduces additional functionality, enhancing its reactivity and interaction with biological targets. This structural motif has been explored in various research endeavors, particularly in the development of novel pharmaceutical agents targeting neurological and inflammatory disorders.

In recent years, 4-(2-Methyl-5-pyridyl)benzonitrile has been investigated for its pharmacological properties, particularly its role as an intermediate in synthesizing bioactive molecules. The nitrile group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has made it a popular choice for medicinal chemists seeking to develop compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of 4-(2-Methyl-5-pyridyl)benzonitrile is its potential in drug discovery. Studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, researchers have explored its derivatives as potential inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain pathways. The pyridine moiety, in particular, has been shown to interact favorably with heme groups in enzymes, improving binding efficiency.

The compound’s electronic properties also make it an attractive candidate for material science applications. The conjugated system formed by the benzene and pyridine rings can be exploited to design organic semiconductors or luminescent materials. Recent advancements in this field have shown that derivatives of 4-(2-Methyl-5-pyridyl)benzonitrile can exhibit tunable optical properties, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a synthetic chemistry perspective, 4-(2-Methyl-5-pyridyl)benzonitrile serves as an excellent building block for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic addition reactions at the nitrile group and cross-coupling reactions at the aromatic rings. These reactions enable the creation of structurally diverse libraries of compounds, which can then be screened for biological activity.

The interest in 4-(2-Methyl-5-pyridyl)benzonitrile has also extended to computational chemistry studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as proteins and nucleic acids. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, aiding in the rational design of next-generation drugs.

In conclusion, 4-(2-Methyl-5-pyridyl)benzonitrile (CAS No. 1187170-20-2) represents a promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing innovative therapeutics and advanced materials. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, solidifying its place as a cornerstone in modern chemical research.